3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[(4-fluorophenyl)methyl]propanamide

• IUPAC Name: 3-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]propanamide
• InChI: InChI=1S/C19H18FN3O3S2/c20-15-8-6-14(7-9-15)12-21-18(24)11-10-16-13-27-19(22-16)23-28(25,26)17-4-2-1-3-5-17/h1-9,13H,10-12H2,(H,21,24)(H,22,23)
• InChI Key: RUAJSCVATPWFCH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CCC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C19H18FN3O3S2
• Molecular Weight: 419.5 g/mol
• CAS No.: 1040639-57-3

Description

This compound features a propanamide backbone substituted with a 2-benzenesulfonamido-1,3-thiazol-4-yl group and a 4-fluorophenylmethyl moiety.

Biological Activity

3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[(4-fluorophenyl)methyl]propanamide is a synthetic compound that belongs to the class of sulfonamides and thiazoles. These compounds are recognized for their diverse biological activities, particularly in medicinal chemistry. The unique structural features of this compound suggest potential therapeutic applications, including antibacterial and anticancer activities.

Chemical Structure and Properties

The compound's IUPAC name is 3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[(4-fluorophenyl)methyl]propanamide. Its molecular formula is $C_{20}H_{21}N_3O_5S$, with a molecular weight of approximately 421.52 g/mol. The structure includes a thiazole ring, a sulfonamide group, and a propanamide moiety, which contribute to its biological activity.

Property	Value
IUPAC Name	3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[(4-fluorophenyl)methyl]propanamide
Molecular Formula	$C_{20}H_{21}N_3O_5S$
Molecular Weight	421.52 g/mol

The biological activity of this compound is primarily attributed to its ability to inhibit specific enzymes by mimicking natural substrates. Sulfonamides generally act as competitive inhibitors of dihydropteroate synthase, an enzyme critical in bacterial folate synthesis. The thiazole ring may interact with various proteins or receptors, modulating their activity and leading to therapeutic effects.

Antibacterial Activity

Sulfonamide derivatives have been extensively studied for their antibacterial properties. The presence of the thiazole moiety enhances the compound's interaction with bacterial targets. Research indicates that compounds with similar structures exhibit significant antibacterial activity against Gram-positive and Gram-negative bacteria.

Case Study:
A study evaluating the antibacterial efficacy of related thiazole-based compounds demonstrated that modifications in the aromatic rings significantly influenced their potency. For instance, compounds with electron-withdrawing groups showed enhanced activity against resistant strains of Staphylococcus aureus and Escherichia coli .

Anticancer Activity

Thiazole-containing compounds have also shown promise as anticancer agents. The cytotoxic effects are often linked to their ability to induce apoptosis in cancer cells through mechanisms involving the inhibition of key signaling pathways.

Research Findings:
In vitro studies revealed that thiazole derivatives could inhibit cell proliferation in various cancer cell lines (e.g., A549 lung cancer cells). The compound exhibited an IC50 value comparable to established chemotherapeutics such as doxorubicin .

Compound	Cell Line	IC50 (µM)
3-(2-benzenesulfonamido-1,3-thiazol-4-yl)-N-[(4-fluorophenyl)methyl]propanamide	A549	1.98
Doxorubicin	A549	1.75

Structure-Activity Relationship (SAR)

The structure-activity relationship studies indicate that modifications on the phenyl ring and thiazole moiety can significantly affect biological activity. For instance, the introduction of halogen atoms or electron-donating groups on the aromatic rings has been shown to enhance both antibacterial and anticancer activities .

Key Findings:

• Electron-Withdrawing Groups: Increase binding affinity to bacterial enzymes.
• Substituted Thiazoles: Enhance cytotoxicity in cancer cells.
• Amide Bond: Essential for maintaining structural integrity and activity.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The compound shares a core propanamide-thiazole scaffold with several analogues reported in the Arab Journal of Medicinal Chemistry (2020) and other sources. Key differences lie in substituents on the thiazole ring and the aromatic moieties:

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents	Melting Point (°C)	Key Functional Groups
Target compound	C₂₀H₁₉FN₄O₂S₂	438.5*	2-Benzenesulfonamido (thiazole), 4-fluorophenylmethyl (propanamide)	Not reported	Sulfonamide, thiazole, fluorophenyl
3-({5-[(2-Amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(4-methylphenyl)propanamide (7d)	C₁₇H₁₉N₅O₂S₂	389	2-Amino (thiazole), 4-methylphenyl (propanamide)	156–158	Oxadiazole, thiazole, methylphenyl
3-[(4-Fluorobenzyl)sulfanyl]-N-methyl-N-[(5-propyl-1H-pyrazol-3-yl)methyl]propanamide	C₁₇H₂₁FN₄OS	364.4	4-Fluorobenzyl (sulfanyl), pyrazolylmethyl (propanamide)	Not reported	Pyrazole, fluorophenyl, sulfanyl
3-(4-Fluorophenyl)-N-[(pyridin-3-yl)methyl]propanamide (Y300-3784)	C₁₅H₁₅FN₂O	258.29	4-Fluorophenyl (propanamide), pyridin-3-ylmethyl	Not reported	Pyridine, fluorophenyl

*Estimated based on structural similarity.

Key Observations:

• Lipophilicity : The target compound’s benzenesulfonamido group increases polarity compared to analogues with methylphenyl (7d, logP ~2.5–3.0) or pyridinyl (Y300-3784, logP 1.9) substituents .
• Thermal Stability : Analogues with rigid aromatic systems (e.g., 7d, mp 156–158°C) exhibit higher melting points than less substituted derivatives, suggesting the target compound may have comparable stability .